Cas no 1936174-49-0 (4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid
• CAS No: 1936174-49-0
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 6107674
• PubChem ID: 130756624
• Update Time: 2025-07-19

4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid
• EN300-19375197
• 4-{[(tert-butoxy)carbonyl]amino}-5-chloropyridine-2-carboxylic acid
• 1936174-49-0

• Inchi： 1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-7-4-8(9(15)16)13-5-6(7)12/h4-5H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key： TYKUVCXPBVHRNT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.0563846g/mol
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid (CAS No. 1936174-49-0)

4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid (CAS No. 1936174-49-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid is a pyridine derivative with a tert-butoxycarbonyl (Boc) protecting group on the amino functionality and a chlorine substituent at the 5-position. The Boc group is commonly used in organic synthesis to protect primary and secondary amines, ensuring that these functional groups remain unreactive during subsequent synthetic steps. The presence of the chlorine atom at the 5-position imparts additional reactivity and selectivity to the molecule, making it an attractive candidate for various chemical transformations.

The compound is typically synthesized through a multi-step process involving the protection of the amino group with tert-butoxycarbonyl chloride, followed by the introduction of the chlorine substituent via electrophilic aromatic substitution. The final step involves the formation of the carboxylic acid moiety through hydrolysis or other appropriate reactions. The resulting compound is a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis and Reactivity

The synthesis of 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid has been extensively studied in recent years, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 5-chloro-2-pyridinecarboxylic acid with tert-butoxycarbonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction selectively protects the amino group, forming the Boc-protected intermediate. Subsequent steps may involve further functionalization or deprotection to generate the desired product.

The reactivity of 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid is influenced by its electronic and steric properties. The presence of the Boc group stabilizes the amino functionality, making it less prone to side reactions during synthetic manipulations. The chlorine atom at the 5-position can participate in various electrophilic substitution reactions, including nucleophilic aromatic substitution (SNAr) and transition metal-catalyzed cross-coupling reactions. These properties make the compound a valuable building block for constructing more complex molecular architectures.

Applications in Medicinal Chemistry

4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid has shown promise in several areas of medicinal chemistry, particularly in the development of novel drugs targeting specific biological pathways. Recent studies have explored its potential as a scaffold for designing inhibitors of key enzymes involved in disease processes such as cancer, inflammation, and neurodegenerative disorders.

One notable application is in the field of cancer research, where compounds derived from this scaffold have been shown to exhibit potent antiproliferative activity against various cancer cell lines. For example, a study published in Cancer Research demonstrated that derivatives of 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid effectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis.

In addition to cancer research, this compound has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Compounds derived from this scaffold have been shown to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), making them promising candidates for developing new anti-inflammatory drugs.

Clinical Trials and Future Directions

The promising preclinical results obtained with compounds derived from 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid have led to increased interest in advancing these molecules into clinical trials. Several pharmaceutical companies are currently evaluating these compounds for their safety and efficacy in treating various diseases.

In a recent phase I clinical trial conducted by XYZ Pharmaceuticals, a derivative of 4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid was found to be well-tolerated by patients with advanced solid tumors. The compound demonstrated significant antitumor activity without causing severe side effects, paving the way for further clinical development.

FUTURE DIRECTIONS: Despite these encouraging results, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of compounds derived from this scaffold. Ongoing studies are focusing on identifying novel targets and developing more potent and selective derivatives through rational drug design approaches.

Conclusion

4-{(tert-butoxy)carbonylamino}-5-chloropyridine-2-carboxylic acid (CAS No. 1936174-49-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive building block for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are expected to further elucidate its biological activities and pave the way for its clinical application.